6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine
Overview
Description
6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine is a synthetic compound with potential applications in scientific research. This compound is a pyrimidine derivative that has been shown to have a high degree of selectivity for certain protein kinases, making it a promising tool for studying cellular signaling pathways. In
Scientific Research Applications
6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine has potential applications in a variety of scientific research fields, including cancer biology, immunology, and neurobiology. This compound has been shown to selectively inhibit certain protein kinases, including JAK2 and TYK2, which are involved in cellular signaling pathways that are dysregulated in many diseases.
Mechanism of Action
The mechanism of action of 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine involves the inhibition of protein kinases that are involved in the JAK-STAT signaling pathway. This pathway is involved in the regulation of immune responses, cell proliferation, and differentiation. By selectively inhibiting certain protein kinases in this pathway, 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine can modulate cellular signaling and potentially have therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and modulate immune responses. In vivo studies have shown that 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine can reduce tumor growth in mouse models of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine in lab experiments is its high degree of selectivity for certain protein kinases. This can allow researchers to study specific cellular signaling pathways without affecting other pathways. However, one limitation of this compound is its potential toxicity, which can limit its use in vivo.
Future Directions
There are several future directions for research on 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine. One direction is to further explore its potential therapeutic applications in cancer and immunology. Another direction is to investigate its potential as a tool for studying cellular signaling pathways in neurobiology. Additionally, further studies are needed to determine the optimal dosage and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine involves several steps, including the reaction of a cyclopropyl ketone with an amine, followed by the addition of a fluorine atom and a phenyl group to the pyrimidine ring. This process has been optimized to yield a high purity product with good yields.
properties
IUPAC Name |
6-cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN3/c14-11-12(9-6-7-9)15-8-16-13(11)17-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRDOPMWQCUXXQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(C(=NC=N2)NC3=CC=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyclopropyl-5-fluoro-N-phenylpyrimidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(cyclohexylmethyl)-8,9-dimethoxy-5-{[3-(trifluoromethyl)benzyl]sulfanyl}imidazo[1,2-c]quinazolin-2(3H)-one](/img/structure/B2895034.png)
![4,6,7,8-Tetrahydro-3H-pyrrolo[2,1-c][1,2,4,6]thiatriazine 2,2-dioxide](/img/structure/B2895040.png)
![[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone](/img/structure/B2895043.png)
![N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide](/img/structure/B2895044.png)
![3-(2-(4-(4-chlorophenyl)piperazin-1-yl)-2-oxoethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one](/img/structure/B2895049.png)
